Cas no 1708371-37-2 (4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline
• CAS No: 1708371-37-2
• MF: C₁₄H₁₃ClF₃N
• MW: 287.707933187485
• CID: 5060282
• Update Time: 2025-06-09

4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline

• Inchi： 1S/C14H13ClF3N/c1-7(2)12-8(3)19-11-6-9(14(16,17)18)4-5-10(11)13(12)15/h4-7H,1-3H3
• InChI Key： LEQGFMDXQCAKOM-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C(F)(F)F)=CC=2N=C(C)C=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline

Introduction to 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline (CAS No. 1708371-37-2)

4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline, identified by its CAS number 1708371-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of heterocyclic aromatic molecules known for their diverse biological activities and therapeutic potential. The structural features of 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline, particularly the presence of chloro, isopropyl, methyl, and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this structure, such as chloroquine and quinine, which have been widely used for treating malaria. The introduction of electron-withdrawing and electron-donating groups in 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline enhances its interaction with biological targets, thereby modulating various physiological processes. The compound's molecular structure also facilitates its role as an intermediate in synthesizing more complex pharmacophores, which are essential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline with high accuracy. These studies have highlighted its potential as a lead compound for treating infectious diseases, cancer, and inflammatory disorders. For instance, computational simulations have shown that this compound can effectively inhibit certain enzymes involved in bacterial metabolism, suggesting its utility in developing antibiotics with novel mechanisms of action.

In the realm of oncology, quinoline derivatives have been extensively studied for their ability to interfere with cancer cell proliferation and survival. 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline has been found to exhibit promising antitumor activity by targeting specific signaling pathways that are dysregulated in malignant cells. Preclinical studies have demonstrated that this compound can induce apoptosis in cancerous cells while sparing healthy tissues, indicating a favorable therapeutic index. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The trifluoromethyl group in 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline plays a crucial role in enhancing the metabolic stability and lipophilicity of the molecule. This substitution pattern is commonly employed in drug design to improve pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The presence of multiple substituents also allows for structural diversity, enabling medicinal chemists to fine-tune the properties of the compound through derivatization.

Current research is focused on optimizing synthetic routes for 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline to achieve higher yields and purities. Advances in green chemistry principles have led to the development of more sustainable methodologies that minimize waste and reduce environmental impact. These innovations are essential for scaling up production while adhering to regulatory standards and ensuring cost-effectiveness for pharmaceutical companies.

The versatility of 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline as a building block for drug discovery is further underscored by its ability to be functionalized at multiple positions. This flexibility allows researchers to explore diverse chemical spaces and identify novel analogs with enhanced biological activity. High-throughput screening (HTS) techniques have been employed to rapidly assess the efficacy of various derivatives, accelerating the identification of lead compounds for further development.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the study of 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline. These partnerships facilitate the sharing of resources and expertise, enabling faster translation of laboratory findings into clinical applications. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has also revolutionized drug discovery by predicting molecular properties and optimizing lead compounds more efficiently than traditional methods.

The future prospects of 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline are bright, with ongoing research aimed at expanding its therapeutic applications. Novel formulations and delivery systems are being explored to enhance bioavailability and target specificity. Additionally, preclinical trials are underway to evaluate the safety and efficacy of this compound in treating a range of diseases. As our understanding of molecular interactions continues to grow, it is likely that 4-Chloro-3-isopropyl-2-methyl-7-(trifluoromethyl)quinoline will play an increasingly important role in modern medicine.